Cas no 2248363-69-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-3-amido)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-3-amido)benzoate
• CAS No: 2248363-69-9
• MF: C₂₁H₁₃N₃O₅
• MW: 387.345024824142
• CID: 6219833
• PubChem ID: 165729500
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-3-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6523530
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-3-amido)benzoate
• 2248363-69-9

• Inchi： 1S/C21H13N3O5/c25-18(14-6-4-10-22-12-14)23-15-7-3-5-13(11-15)21(28)29-24-19(26)16-8-1-2-9-17(16)20(24)27/h1-12H,(H,23,25)
• InChI Key： YMYCOLWQTRQFQD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1)NC(C1C=NC=CC=1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 387.08552052g/mol
• Monoisotopic Mass: 387.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-3-amido)benzoate

Comprehensive Guide to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-3-amido)benzoate (CAS No. 2248363-69-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-3-amido)benzoate (CAS No. 2248363-69-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of isoindole-1,3-dione and pyridine-3-carboxamide moieties, making it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its potential applications as a kinase inhibitor scaffold or proteolysis-targeting chimera (PROTAC) component, given its structural complexity and functional versatility.

The compound's molecular weight and logP value suggest favorable pharmacokinetic properties, which is why it's frequently explored in medicinal chemistry optimization projects. Current trends in AI-assisted drug design have increased demand for such sophisticated building blocks, as they enable rapid exploration of structure-activity relationships (SAR). The presence of both hydrogen bond donors and acceptors in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-3-amido)benzoate makes it particularly interesting for developing targeted protein degraders, one of the hottest topics in contemporary drug development.

From a synthetic chemistry perspective, this compound demonstrates remarkable stability under various conditions, though it requires protection from prolonged exposure to strong acids or bases. Its crystallinity and solubility profile have been characterized in multiple organic solvents, with DMSO and DMF being preferred for most applications. These properties make it suitable for high-throughput screening platforms, where consistent performance across assays is crucial.

The patent landscape reveals growing interest in 2248363-69-9, particularly in oncology and inflammatory disease research. Several recent publications describe its incorporation into BTK inhibitors and CDK4/6 modulators, aligning with current industry focus areas. The compound's pyridine-3-amide fragment appears to contribute significantly to target binding affinity, while the phthalimide portion may enhance cellular permeability—a critical factor in modern drug design paradigms.

Analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-3-amido)benzoate typically involves HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. The compound shows excellent chromatographic behavior under reverse-phase conditions, with characteristic UV absorption maxima that facilitate detection. These analytical features support its use in quality-controlled synthesis workflows for preclinical development candidates.

In material science applications, researchers have explored 2248363-69-9 as a precursor for functionalized polymers with potential optoelectronic properties. The conjugated system formed by its aromatic components suggests possible utility in organic semiconductors or photocatalysts, though these applications remain largely exploratory. The compound's thermal stability up to 200°C makes it compatible with various polymer processing techniques.

From a supply chain perspective, CAS 2248363-69-9 is typically available in milligram to gram quantities from specialty chemical providers. The synthesis route usually involves amide coupling between appropriately protected intermediates, followed by careful purification. Recent advances in flow chemistry have enabled more efficient production of such complex molecules, addressing growing demand from the drug discovery community.

Safety assessments indicate that standard laboratory precautions are sufficient when handling this material. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound's dust formation potential suggests the need for adequate ventilation during weighing operations, consistent with good industrial hygiene practices.

The growing importance of heterocyclic compounds in medicinal chemistry has positioned 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-3-amido)benzoate as a molecule of continuing interest. Its balanced combination of lipophilicity and hydrogen bonding capacity aligns well with current trends in fragment-based drug discovery. As research into protein-protein interaction inhibitors expands, this compound's unique structural features may find broader utility across multiple therapeutic areas.

Looking ahead, the scientific community anticipates expanded applications for 2248363-69-9 in chemical biology probes and diagnostic agents. Its fluorescent properties under certain conditions suggest potential as a molecular tag for imaging applications. Furthermore, the compound's modular structure lends itself well to combinatorial chemistry approaches, making it a versatile tool for lead optimization in pharmaceutical research programs.